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Compound of Interest

N-TRIFLUOROACETYL-3,4-
(METHYLENEDIOXY)ANILINE

Cat. No.: B029959

Compound Name:

CAS Number: 85575-56-0

This technical guide provides a comprehensive overview of N-trifluoroacetyl-3,4-
(methylenedioxy)aniline, a compound of interest for researchers, scientists, and professionals
in drug development. This document details its physicochemical properties, proposed synthesis
and purification methods, and analytical characterization. While direct biological data for this
specific compound is limited, this guide also explores the potential biological activities based on
related chemical structures.

Chemical and Physical Properties

N-trifluoroacetyl-3,4-(methylenedioxy)aniline, with the IUPAC name N-(benzo[d][1][2]dioxol-
5-yl)-2,2,2-trifluoroacetamide, is a fluorinated derivative of 3,4-(methylenedioxy)aniline. The
trifluoroacetyl group significantly influences the compound's electronic properties and
lipophilicity, making it a subject of interest in medicinal chemistry and materials science.

Table 1: Physicochemical Properties of N-Trifluoroacetyl-3,4-(methylenedioxy)aniline
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Property Value Source
CAS Number 85575-56-0

Molecular Formula CoHeF3NOs3 [1][3]
Molecular Weight 233.14 g/mol [11[3]
Appearance Not available (likely a solid)

Melting Point Not available

Boiling Point (Predicted)

305.0 £ 42.0 °C at 760 mmHg

Density (Predicted)

1.6 +£0.1 g/cm3

Flash Point (Predicted)

138.2+27.9°C

pKa (Predicted) Not available
LogP (Predicted) 241
Purity (as available) >95% (HPLC) [1]

Storage Conditions

2-8°C, protected from light and

moisture

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of N-trifluoroacetyl-3,4-

(methylenedioxy)aniline is not readily available in published literature, a general and reliable

method can be proposed based on standard organic chemistry procedures for the

trifluoroacetylation of anilines.

Proposed Synthesis Workflow

The synthesis of N-trifluoroacetyl-3,4-(methylenedioxy)aniline can be achieved through the

acylation of 3,4-(methylenedioxy)aniline with a trifluoroacetylating agent. A common and

effective method involves the use of trifluoroacetic anhydride (TFAA) in the presence of a non-

nucleophilic base to scavenge the trifluoroacetic acid byproduct.
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Caption: Proposed workflow for the synthesis of N-Trifluoroacetyl-3,4-
(methylenedioxy)aniline.

Detailed Synthesis Protocol

Materials:

3,4-(Methylenedioxy)aniline

Trifluoroacetic anhydride (TFAA)

Pyridine (dried)

Dichloromethane (DCM, anhydrous)

1 M Hydrochloric acid (HCI)

Saturated sodium bicarbonate solution (NaHCO3)
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 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,4-
(methylenedioxy)aniline (1 equivalent) in anhydrous dichloromethane.

e Cool the solution to 0°C using an ice bath.
e Add pyridine (1.1 equivalents) to the solution and stir for 10 minutes.

e Slowly add trifluoroacetic anhydride (1.1 equivalents) dropwise to the reaction mixture,
maintaining the temperature at 0°C.

 After the addition is complete, allow the reaction to warm to room temperature and stir for 2-
4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding 1 M HCI solution and transfer the mixture to
a separatory funnel.

o Separate the organic layer and wash sequentially with 1 M HCI, water, saturated NaHCOs
solution, and brine.

e Dry the organic layer over anhydrous MgSOa or Na2SOa, filter, and concentrate under
reduced pressure to obtain the crude product.

Purification Protocol

The crude N-trifluoroacetyl-3,4-(methylenedioxy)aniline can be purified by one of the
following methods:

» Recrystallization: Dissolve the crude product in a minimum amount of a hot solvent (e.g.,
ethanol, ethyl acetate/hexanes) and allow it to cool slowly to form crystals.

» Column Chromatography: If recrystallization is ineffective, purify the crude product using
silica gel column chromatography with an appropriate eluent system (e.g., a gradient of ethyl
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acetate in hexanes).

Analytical Data

Although specific spectral data for N-trifluoroacetyl-3,4-(methylenedioxy)aniline is not widely
published, the expected analytical data can be inferred from the structure and data of similar
compounds.

Table 2: Predicted Analytical Data

Analysis Type Expected Observations

Aromatic protons (6 6.5-7.5 ppm),

methylenedioxy protons (& ~6.0 ppm, singlet),
'H NMR y yp ( 6.0 ppm, sing ).

and an N-H proton (broad singlet, chemical shift

dependent on solvent and concentration).

Aromatic carbons, a methylenedioxy carbon (&
~101 ppm), a carbonyl carbon (& ~155 ppm,

13C NMR quartet due to coupling with fluorine), and a
trifluoromethyl carbon (6 ~116 ppm, quartet due
to C-F coupling).

1°F NMR A singlet for the -CFs group.

A molecular ion peak (M*) at m/z 233. A

prominent fragment ion corresponding to the
Mass Spectrometry (EI) loss of the trifluoroacetyl group or other

characteristic fragmentations of the

methylenedioxyaniline moiety.

N-H stretching (~3300 cm~1), C=0 stretching of
infrared (IR) the amide (~1700 cm~1), aromatic C-H and C=C
nfrare

stretching, and strong C-F stretching bands

(~1100-1300 cm™).

Potential Biological Activity and Research
Applications
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While there is no specific biological data available for N-trifluoroacetyl-3,4-
(methylenedioxy)aniline, the structural motifs present in the molecule suggest potential areas
of investigation for researchers.

Inferred Biological Activities

» Antimicrobial and Antifungal Activity: Aniline and its derivatives have been investigated for
their antimicrobial properties. The trifluoromethyl group can enhance the lipophilicity and cell
permeability of the molecule, potentially leading to increased antimicrobial efficacy.

e Enzyme Inhibition: The 3,4-(methylenedioxy)aniline scaffold is found in compounds that can
interact with various enzymes. For example, derivatives of this moiety have been explored
as inhibitors of monoamine oxidase (MAQO) and acetylcholinesterase (AChE), which are
relevant targets in neurodegenerative diseases.

o Anticancer Activity: N-trifluoroacetylated compounds have been studied for their potential as
antitumor agents. The trifluoroacetyl group can influence the compound's interaction with
biological targets and its metabolic stability.

Research Workflow for Biological Screening

Researchers interested in the biological potential of N-trifluoroacetyl-3,4-
(methylenedioxy)aniline could follow a structured screening process.
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Caption: A logical workflow for the biological evaluation of N-Trifluoroacetyl-3,4-
(methylenedioxy)aniline.

Conclusion

N-Trifluoroacetyl-3,4-(methylenedioxy)aniline is a readily synthesizable compound with
physicochemical properties that make it an interesting candidate for further investigation in
drug discovery and materials science. While direct experimental and biological data are
currently scarce, this guide provides a solid foundation for researchers by outlining proposed
synthetic and analytical protocols and highlighting potential areas of biological activity based on
its structural features. Further research is warranted to fully elucidate the properties and
potential applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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